Cas no 941280-52-0 ((2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol)

(2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol structure

941280-52-0 structure

Product Name:(2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol

CAS No:941280-52-0

MF:C₁₆H₁₆BrClO

MW:339.654643058777

MDL:MFCD18642840

CID:835912

PubChem ID:12153591

Update Time:2024-10-25

(2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol
- (αR,βS)-β-(3-Bromophenyl)-4-chloro-α-methylbenzenepropanol (ACI)
- CS-M0836
- CS-14332
- 941280-52-0
- AKOS037630905
- DB-246870
- MDL： MFCD18642840
- Inchi： 1S/C16H16BrClO/c1-11(19)16(13-3-2-4-14(17)10-13)9-12-5-7-15(18)8-6-12/h2-8,10-11,16,19H,9H2,1H3/t11-,16-/m1/s1
- InChI Key： JZWMKTOFZFXAJB-BDJLRTHQSA-N
- SMILES： [C@H](C1C=CC=C(Br)C=1)([C@H](O)C)CC1C=CC(Cl)=CC=1

Computed Properties

Exact Mass: 338.00731g/mol
Monoisotopic Mass: 338.00731g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 20.2Å²

(2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R54780-500mg	(2R,3S)-3-(3-bromophenyl)-4-(4-chlorophenyl)butan-2-ol	941280-52-0		500mg	¥7312.0	2021-09-08
ChemScence	CS-M0836-500mg	(2R,3S)-3-(3-bromophenyl)-4-(4-chlorophenyl)butan-2-ol	941280-52-0		500mg	$450.0	2022-04-26
ChemScence	CS-M0836-1g	(2R,3S)-3-(3-bromophenyl)-4-(4-chlorophenyl)butan-2-ol	941280-52-0		1g	$800.0	2022-04-26
eNovation Chemicals LLC	D918801-0.5g	(2R,3S)-3-(3-Bromophenyl)-4-(4-chlorophenyl)-2-butanol	941280-52-0	95%	0.5g	$870	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058946-500mg	(2R,3S)-3-(3-bromophenyl)-4-(4-chlorophenyl)butan-2-ol	941280-52-0	98%	500mg	￥7441.00	2024-04-24
Key Organics Ltd	CS-14332-1g	(2R,3S)-3-(3-bromophenyl)-4-(4-chlorophenyl)butan-2-ol	941280-52-0	>97%	1g	£1358.00	2025-02-08
Key Organics Ltd	CS-14332-0.25g	(2R,3S)-3-(3-bromophenyl)-4-(4-chlorophenyl)butan-2-ol	941280-52-0	>97%	0.25g	£678.00	2025-02-08
eNovation Chemicals LLC	D918801-0.5g	(2R,3S)-3-(3-Bromophenyl)-4-(4-chlorophenyl)-2-butanol	941280-52-0	95%	0.5g	$870	2025-02-20
eNovation Chemicals LLC	D918801-0.5g	(2R,3S)-3-(3-Bromophenyl)-4-(4-chlorophenyl)-2-butanol	941280-52-0	95%	0.5g	$870	2025-02-21

(2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol Production Method

Production Method 1

848310-98-5

941280-52-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Hydrogen Solvents: Isopropanol , Toluene ; 18 °C → 25 °C; 2 h, 25 °C; 4 - 5 h, 90 psi, 25 °C → 0 °C; 90 psi, 0 °C

Reference

: Catalytic, enantioselective synthesis of taranabant, a novel, acyclic cannabinoid-1 receptor inverse agonist for the treatment of obesity

Chen, Cheng-yi; Frey, Lisa F.; Shultz, Scott; Wallace, Debra J.; Marcantonio, Karen; et al, Organic Process Research & Development, 2007, 11(3), 616-623

Production Method 2

1002752-51-3

941280-52-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Lithium tri-sec-butylborohydride Solvents: Tetrahydrofuran ; -78 °C

Reference

: Substituted pyrimidines as cannabinoid CB1 receptor ligands

Kim, Min Ju; Kim, Jong Yup; Seo, Hee Jeong; Lee, Junwon; Lee, Sung-Han; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(16), 4692-4697

Production Method 3

1002752-54-6

941280-52-0

Reaction Conditions

1.1 Reagents: Lithium tri-sec-butylborohydride Solvents: Tetrahydrofuran ; 1.5 h, -78 °C; -78 °C → -40 °C
1.2 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; -40 °C; 2 h, 0 °C

Reference

: Convenient total synthesis of taranabant (MK-0364), a novel cannabinoid-1 receptor inverse agonist as an anti-obesity agent

Kim, Min-ah; Kim, Jong Yup; Song, Kwang-Seop; Kim, Jeongmin; Lee, Jinhwa, Tetrahedron, 2007, 63(52), 12845-12852